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Compound of Interest

Compound Name: Cyclosulfamuron

Cat. No.: B145574 Get Quote

CAS Number: 136849-15-5

Chemical Formula: C₁₇H₁₉N₅O₆S

This in-depth technical guide provides a comprehensive overview of Cyclosulfamuron, a

sulfonylurea herbicide. Designed for researchers, scientists, and professionals in drug

development, this document details its chemical and physical properties, mechanism of action,

synthesis, analytical methods, and toxicological profile.

Chemical and Physical Properties
Cyclosulfamuron is a white, solid crystalline powder.[1][2] Key physicochemical properties are

summarized in the table below for easy reference and comparison.
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Property Value Source

Molecular Weight 421.43 g/mol [3]

Melting Point
161.9 °C (approximately 162

°C with decomposition)
[1][2]

Density 0.624 g/cm³ at 20 °C [4]

Aqueous Solubility 6.5 g/L at 20 °C [4]

Solubility in Organic Solvents

(g/L at 20 °C)

   Acetone 21.0 [5]

   Ethyl acetate 5.0 [5]

   Dichloromethane 50.0 [5]

   n-Hexane <0.001 [5]

   Methanol Soluble [5]

Mechanism of Action
Cyclosulfamuron is a potent inhibitor of the enzyme acetolactate synthase (ALS), also known

as acetohydroxyacid synthase (AHAS).[6] This enzyme is crucial for the biosynthesis of the

branched-chain amino acids valine, leucine, and isoleucine in plants.[7] By blocking ALS,

Cyclosulfamuron halts cell division and plant growth, ultimately leading to the control of

various dicotyledonous and sedge weeds in crops like cereals and rice.[6][7]

The following diagram illustrates the signaling pathway affected by Cyclosulfamuron.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Cyclosulfamuron
https://www.hpc-standards.com/shop/ReferenceMaterials/Pesticides/Cyclosulfamuron.htm
https://labchem-wako.fujifilm.com/us/product/detail/W01W0103-1890.html
https://de.wikipedia.org/wiki/Cyclosulfamuron
https://de.wikipedia.org/wiki/Cyclosulfamuron
https://m.chemicalbook.com/ProductChemicalPropertiesCB3395297_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB3395297_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB3395297_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB3395297_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB3395297_EN.htm
https://www.benchchem.com/product/b145574?utm_src=pdf-body
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/1147.htm
https://www.researchgate.net/publication/263646787_Effect_of_Cyclosulfamuron_on_Rice_Growth_and_Acetolactate_Synthase_Activity
https://www.benchchem.com/product/b145574?utm_src=pdf-body
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/1147.htm
https://www.researchgate.net/publication/263646787_Effect_of_Cyclosulfamuron_on_Rice_Growth_and_Acetolactate_Synthase_Activity
https://www.benchchem.com/product/b145574?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145574?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mechanism of Action of Cyclosulfamuron
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Caption: Inhibition of Acetolactate Synthase by Cyclosulfamuron.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b145574?utm_src=pdf-body-img
https://www.benchchem.com/product/b145574?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145574?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
Chemical Synthesis
The commercial production of Cyclosulfamuron is achieved through a convergent

sulfonylurea synthesis.[6] The key steps are outlined below:

Sulfonylation: 2-amino-4,6-dimethoxypyrimidine is sulfonylated with 1-

(chlorosulfonyl)cyclohexanecarboxylate under basic conditions.[6]

Activation: The resulting sulfonamide is activated with phosgene or triphosgene to form a

sulfonyl isocyanate.[6]

Condensation: The sulfonyl isocyanate undergoes condensation with methyl 2-amino-4,6-

dimethoxy-1,3,5-triazine-5-carboxylate to form the urea bridge.[6]

Final Processing: The final steps involve hydrolysis, cyclization, and recrystallization to yield

pure Cyclosulfamuron.[6]

The following diagram provides a visual representation of the synthesis workflow.
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Cyclosulfamuron Synthesis Workflow
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Analytical Workflow for Cyclosulfamuron Residue Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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